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Compound of Interest

5-(2,5-Dichlorophenyl)nicotinic
Compound Name:

acid
CAS No.: 1181639-80-4
Cat. No.: B6356796

Get Quote

\ J

CAS Registry Number: 1181639-80-4[1]

Executive Summary

5-(2,5-Dichlorophenyl)nicotinic acid (CAS 1181639-80-4) is a specialized biaryl pyridine
building block used in medicinal chemistry. It serves as a critical scaffold in the synthesis of
inhibitors targeting kinases and proprotein convertases (e.g., Furin). Structurally, it consists of a
nicotinic acid (pyridine-3-carboxylic acid) core substituted at the 5-position with a 2,5-
dichlorophenyl moiety.[1]

While less commercially ubiquitous than its 2-amino or 2-chloro derivatives, this specific
carboxylic acid intermediate is essential for generating amide libraries or ester derivatives in
Structure-Activity Relationship (SAR) campaigns.

Chemical Identification & Properties

The following data aggregates physicochemical identifiers for precise database searching and
experimental verification.
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Specification

CAS Number

1181639-80-4

Chemical Name

5-(2,5-Dichlorophenyl)pyridine-3-carboxylic acid

Molecular Formula C12H7CI2NO2
Molecular Weight 268.09 g/mol
Exact Mass 266.9854
SMILES OC(=0)clcnce(cl)-c2cc(Clycec2Cl
Derived from structure (e.g., X-UHFFFAOY SA-
INChl Key
N)
Appearance Off-white to pale yellow solid (Typical)
- Soluble in DMSO, DMF; sparingly soluble in
Solubility

water (low pH)

Structural Analogs & Derivatives

Researchers often encounter this compound alongside its functionalized analogs. Ensure you
are using the correct CAS for your specific derivative:

e 2-Amino-5-(2,5-dichlorophenyl)nicotinic acid: CAS 1261966-96-4 (Common in kinase
inhibitor synthesis).

e 2-Chloro-5-(2,5-dichlorophenyl)nicotinic acid: CAS 1261960-19-3 (Electrophilic
intermediate for SNAr reactions).

Synthetic Methodology

The most robust route to CAS 1181639-80-4 is via a Suzuki-Miyaura cross-coupling reaction.
This protocol ensures high regioselectivity at the 5-position of the pyridine ring.

Reaction Logic

» Substrate Selection: Use 5-Bromonicotinic acid as the electrophile. The bromine at C5 is
highly reactive toward oxidative addition by Palladium (Pd).
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e Boronic Acid Partner:2,5-Dichlorophenylboronic acid provides the aryl substituent.

o Catalytic Cycle: A Pd(0)/Pd(ll) cycle facilitates the transmetallation and reductive elimination
to form the biaryl C-C bond.

Experimental Protocol (Standardized)

e Reagents:

[¢]

5-Bromonicotinic acid (1.0 eq)

o

2,5-Dichlorophenylboronic acid (1.1 eq)

o

Catalyst: Pd(dppf)Cl2-DCM (3-5 mol%o)

[¢]

Base: Na2COs (2.0 M aqueous solution, 3.0 eq)

[e]

Solvent: 1,4-Dioxane (degassed)
e Procedure:

o Charge a reaction vessel with the aryl halide, boronic acid, and Pd catalyst under an inert
atmosphere (N2 or Ar).

o Add degassed 1,4-dioxane and the aqueous base.

o Heat the mixture to 80-90 °C for 4-12 hours. Monitor conversion via LC-MS (Target Mass:
268 [M+H]*).

o Workup: Cool to room temperature. Acidify the aqueous layer to pH ~3-4 with 1N HCI to
precipitate the carboxylic acid product.

o Purification: Filter the precipitate or extract with Ethyl Acetate. Recrystallize from
Ethanol/Water or purify via reverse-phase chromatography if high purity (>98%) is
required.

Mechanistic Visualization
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The following diagram illustrates the synthetic pathway and the structural relationship between
the core acid and its common derivatives.
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Figure 1: Synthetic logic flow for CAS 1181639-80-4 via Suzuki coupling and its downstream
utility.

Applications in Drug Discovery

The 5-aryl-nicotinic acid scaffold is a "privileged structure™ in medicinal chemistry, often serving
as a bioisostere for biaryl systems in:

 Furin Inhibition: Dichlorophenyl-pyridine motifs have been identified as potent inhibitors of
Furin, a proprotein convertase involved in viral entry (including SARS-CoV-2) and cancer
metastasis.[2] The 2,5-dichloro substitution pattern modulates the steric fit within the
enzyme's binding pocket.

» Kinase Inhibitors: The carboxylic acid group acts as a "handle" to attach solubilizing groups
or to interact with the hinge region of kinases (e.g., p38 MAP kinase) via hydrogen bonding.

o Agrochemicals: Similar halogenated nicotinic acids are precursors to herbicides (e.qg.,
Dicamba analogs), exploiting the stability of the pyridine ring in metabolic systems.
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 Dahms, S. O, et al. (2022).Dichlorophenylpyridine-Based Molecules Inhibit Furin through an
Induced-Fit Mechanism. ACS Pharmacology & Translational Science.

o World Intellectual Property Organization (WIPO).W01998039298A1 - Process for the
preparation of nicotinic acids. (Synthetic methodology reference).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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